Cas no 68797-66-0 (propanoic acid - N,N-dipropylpropan-1-amine (1:1))

• Product name: propanoic acid - N,N-dipropylpropan-1-amine (1:1)
• CAS No: 68797-66-0
• MF: C₉H₂₁N^.C₃H₆O₂
• MW: 217.34828
• CID: 1735410
• PubChem ID: 111608

propanoic acid - N,N-dipropylpropan-1-amine (1:1) Chemical and Physical Properties

Names and Identifiers

• propanoic acid - N,N-dipropylpropan-1-amine (1:1)
• propanoic acid, compd. with N,N-dipropyl-1-propanamine (1:1)
• N,N-dipropylpropan-1-amine,propanoic acid
• DTXCID0046228
• 68797-66-0
• SCHEMBL11058613
• Tripropylamine propionic acid salt
• DTXSID0071750
• Tripropylamine propionate

• Inchi： InChI=1S/C9H21N.C3H6O2/c1-4-7-10(8-5-2)9-6-3;1-2-3(4)5/h4-9H2,1-3H3;2H2,1H3,(H,4,5)
• InChI Key： ISKGJDZLEVQKOA-UHFFFAOYSA-N
• SMILES： CCCN(CCC)CCC.CCC(=O)O

Computed Properties

• Exact Mass: 217.20431
• Monoisotopic Mass: 217.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 87.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54